Cas no 97518-80-4 (benzyl 2,2-dimethyl-3-oxopropanoate)
97518-80-4 structure
Product Name:benzyl 2,2-dimethyl-3-oxopropanoate
CAS No:97518-80-4
MF:C12H14O3
MW:206.237763881683
MDL:MFCD28118636
CID:1988777
PubChem ID:11171763
Update Time:2025-04-21
benzyl 2,2-dimethyl-3-oxopropanoate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 2-formyl-2-methylpropanoate
- Propanoic acid, 2,2-dimethyl-3-oxo-, phenylmethyl ester
- benzyl 2,2-dimethyl-3-oxopropanoate
- DA-35124
- A1-02940
- XDA51880
- Benzyl2,2-dimethyl-3-oxopropanoate
- benzyl-2,2-dimethyl-3-oxopropanoate
- Z1889887980
- EN300-187425
- GHICDGZYOXICST-UHFFFAOYSA-N
- AT13748
- SCHEMBL5001960
- AKOS028112095
- MFCD28118636
- AS-78073
- 97518-80-4
-
- MDL: MFCD28118636
- Inchi: 1S/C12H14O3/c1-12(2,9-13)11(14)15-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
- InChI Key: GHICDGZYOXICST-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(C(C=O)(C)C)=O
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.4Ų
benzyl 2,2-dimethyl-3-oxopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TN541-200mg |
benzyl 2,2-dimethyl-3-oxopropanoate |
97518-80-4 | 95+% | 200mg |
1896.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TN541-50mg |
benzyl 2,2-dimethyl-3-oxopropanoate |
97518-80-4 | 95+% | 50mg |
758.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1103851-1g |
benzyl 2,2-dimethyl-3-oxopropanoate |
97518-80-4 | 95% | 1g |
$900 | 2024-07-24 | |
| eNovation Chemicals LLC | Y1015383-100mg |
benzyl 2,2-dimethyl-3-oxopropanoate |
97518-80-4 | 95+% | 100mg |
$195 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1015383-250mg |
benzyl 2,2-dimethyl-3-oxopropanoate |
97518-80-4 | 95+% | 250mg |
$275 | 2024-06-06 | |
| Enamine | EN300-187425-0.05g |
benzyl 2,2-dimethyl-3-oxopropanoate |
97518-80-4 | 95% | 0.05g |
$222.0 | 2023-09-18 | |
| Enamine | EN300-187425-0.1g |
benzyl 2,2-dimethyl-3-oxopropanoate |
97518-80-4 | 95% | 0.1g |
$331.0 | 2023-09-18 | |
| Enamine | EN300-187425-0.25g |
benzyl 2,2-dimethyl-3-oxopropanoate |
97518-80-4 | 95% | 0.25g |
$474.0 | 2023-09-18 | |
| Enamine | EN300-187425-0.5g |
benzyl 2,2-dimethyl-3-oxopropanoate |
97518-80-4 | 95% | 0.5g |
$746.0 | 2023-09-18 | |
| Enamine | EN300-187425-1.0g |
benzyl 2,2-dimethyl-3-oxopropanoate |
97518-80-4 | 95% | 1.0g |
$956.0 | 2023-07-09 |
benzyl 2,2-dimethyl-3-oxopropanoate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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